Cas no 185059-09-0 (2-Cyclopropyl-1-(piperidin-4-yl)-1H-benzo[d]imidazole)

• Product Name: 2-Cyclopropyl-1-(piperidin-4-yl)-1H-benzo[d]imidazole
• CAS No: 185059-09-0
• MF: C₁₅H₁₉N₃
• MW: 241.331463098526
• CID: 2784672
• PubChem ID: 21222053
• Update Time: 2025-06-15

2-Cyclopropyl-1-(piperidin-4-yl)-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-1-(piperidin-4-yl)-1H-benzo[d]imidazole
• 185059-09-0
• DTXSID20611455
• 2-Cyclopropyl-1-(piperidin-4-yl)-1H-benzimidazole

• Inchi： 1S/C15H19N3/c1-2-4-14-13(3-1)17-15(11-5-6-11)18(14)12-7-9-16-10-8-12/h1-4,11-12,16H,5-10H2
• InChI Key： VYZYRBUHNDCNJJ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2N=C1C1CC1)C1CCNCC1

Computed Properties

• Exact Mass: 241.157897619Da
• Monoisotopic Mass: 241.157897619Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.9Ų

Additional information on 2-Cyclopropyl-1-(piperidin-4-yl)-1H-benzo[d]imidazole

Recent Advances in the Study of 2-Cyclopropyl-1-(piperidin-4-yl)-1H-benzo[d]imidazole (CAS: 185059-09-0)

The compound 2-Cyclopropyl-1-(piperidin-4-yl)-1H-benzo[d]imidazole (CAS: 185059-09-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by a benzimidazole core fused with a cyclopropyl and piperidinyl moiety, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of targeting specific enzymes and receptors involved in various disease pathways.

One of the key areas of research has been the exploration of 2-Cyclopropyl-1-(piperidin-4-yl)-1H-benzo[d]imidazole as a potential kinase inhibitor. Kinases play a critical role in cellular signaling and are often implicated in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition against certain tyrosine kinases, with IC50 values in the nanomolar range. The study utilized molecular docking and kinetic assays to elucidate the binding interactions, revealing that the cyclopropyl and piperidinyl groups contribute significantly to the compound's affinity and specificity.

In addition to its kinase inhibitory activity, recent investigations have highlighted the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes, making them attractive targets for drug discovery. A preprint article from BioRxiv (2024) reported that 2-Cyclopropyl-1-(piperidin-4-yl)-1H-benzo[d]imidazole acts as an allosteric modulator of the serotonin receptor subtype 5-HT2A, which is implicated in neuropsychiatric disorders. The findings suggest that this compound could serve as a scaffold for developing novel therapeutics for conditions such as schizophrenia and depression.

Another notable advancement is the development of more efficient synthetic routes for 2-Cyclopropyl-1-(piperidin-4-yl)-1H-benzo[d]imidazole. Traditional synthetic methods often involve multi-step processes with low yields, but a recent publication in Organic Letters (2023) described a one-pot cascade reaction that significantly improves the yield and purity of the compound. This methodological innovation not only facilitates large-scale production but also enables the rapid generation of derivatives for structure-activity relationship (SAR) studies.

Despite these promising developments, challenges remain in the clinical translation of 2-Cyclopropyl-1-(piperidin-4-yl)-1H-benzo[d]imidazole. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and requires further optimization to enhance its metabolic stability. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations. Additionally, ongoing preclinical studies are evaluating the compound's safety profile and efficacy in animal models of disease.

In conclusion, 2-Cyclopropyl-1-(piperidin-4-yl)-1H-benzo[d]imidazole (CAS: 185059-09-0) represents a versatile scaffold with significant potential in drug discovery. Its dual activity as a kinase inhibitor and GPCR modulator, coupled with recent advances in synthetic chemistry, positions it as a valuable tool for both academic and industrial research. Future studies will likely focus on refining its pharmacological properties and expanding its therapeutic applications, paving the way for its eventual clinical evaluation.